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Compound of Interest

Compound Name: (6-Amino-3-Pyridinyl)Methanol

Cat. No.: B050438

An In-depth Technical Guide on (6-Amino-3-Pyridinyl)Methanol

This technical guide provides a comprehensive overview of (6-Amino-3-Pyridinyl)Methanol, a
versatile pyridine derivative crucial in chemical research and drug development. It serves as a
key intermediate and building block for more complex molecules, particularly in the synthesis of
targeted small molecule inhibitors.[1] This document details its molecular properties,

experimental protocols for its synthesis and characterization, and visual representations of its
chemical reactivity and synthesis workflow.

Molecular Data

The fundamental molecular and physical properties of (6-Amino-3-Pyridinyl)Methanol are
summarized below.
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Property Value Source
Molecular Formula CeHsN20 [1112]
Molecular Weight 124.14 g/mol [11[2][3]
IUPAC Name (6-aminopyridin-3-yl)methanol [2]

CAS Number 113293-71-3 [1][21[4]
SMILES NC1=NC=C(CO)C=C1 [2]
InChi Key TXPRFSOGPYITOT- 1]
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Experimental Protocols

Detailed methodologies for the synthesis and characterization of (6-Amino-3-
Pyridinyl)Methanol are critical for its application in research.

Synthesis Protocol

A common method for the synthesis of (6-Amino-3-Pyridinyl)Methanol involves the reduction
of an ester derivative of 6-aminonicotinic acid.[4]

Step 1: Esterification of 6-Aminonicotinic Acid

e Slowly add concentrated sulfuric acid (0.95 mL, 17.2 mmol) to a solution of 6-aminonicotinic
acid (5.0 g, 34.4 mmol) in ethanol (50 mL).[4]

» Heat the reaction mixture to reflux and maintain for 16 hours.[4]

o After completion, carefully pour the mixture into a concentrated aqueous solution of Na2COs
for neutralization.[4]

o Extract the agueous phase three times with ethyl acetate (EtOAc).[4]

o Combine the organic layers, wash with saturated brine, dry over anhydrous Na=SOa, filter,
and concentrate under reduced pressure.[4]
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Step 2: Reduction to (6-Amino-3-Pyridinyl)Methanol

Dissolve the concentrated residue from the previous step in anhydrous tetrahydrofuran
(THF) (25 mL).[4]

Slowly add lithium aluminium hydride (2.68 g, 68.6 mmol) at -60 °C.[4]
Gradually warm the reaction mixture to 0 °C, and then heat to reflux for 1 hour.[4]

Cool the reaction to room temperature and quench by the addition of water (1.5 mL) followed
by 5N aqueous NaOH (1.5 mL).[4]

Remove the precipitate by filtration and concentrate the filtrate under reduced pressure.[4]

Step 3: Purification

Purify the resulting residue using flash column chromatography with an eluent of
EtOAc/MeOH (95:5) to yield the final product, (6-Amino-3-Pyridinyl)Methanol.[4]

Characterization Protocols

To confirm the identity and purity of the synthesized (6-Amino-3-Pyridinyl)Methanol, the

following analytical techniques are employed:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR spectra are used
to confirm the molecular structure. In a DMSO-ds solvent, the aromatic protons of the
pyridine ring typically appear in the 6 6.5-8.5 ppm range.[1] The structure of the product can
be confirmed by *H NMR and mass spectrometry.[4] For example, *H NMR (400 MHz, d6-
DMSO) shows peaks at 6= 7.82, 7.32, 6.40, 5.77, and 4.27 ppm.[4]

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to identify the key functional
groups. Characteristic peaks are expected around 3350 cm~1 for the N-H stretch of the
amino group and around 1050 cm~1 for the C-O stretch of the hydroxyl group.[1]

Mass Spectrometry (MS): High-resolution mass spectrometry, such as Electrospray
lonization (ESI-MS), is used to confirm the molecular weight. The expected molecular ion
peak [M+H]* would be at m/z 125.[1][4]
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Visualizations

The following diagrams illustrate the chemical reactivity and synthesis pathway of (6-Amino-3-
Pyridinyl)Methanol.
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Chemical reactions of (6-Amino-3-Pyridinyl)Methanol.
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Workflow for the synthesis of (6-Amino-3-Pyridinyl)Methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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